Cas no 66442-97-5 (3-(2-Methyl-1,3-dioxolan-2-yl)-1-propanamine)

• Product Name: 3-(2-Methyl-1,3-dioxolan-2-yl)-1-propanamine
• CAS No: 66442-97-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD09923637
• CID: 1070262
• PubChem ID: 560007
• Update Time: 2025-04-20

3-(2-Methyl-1,3-dioxolan-2-yl)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-1,3-dioxolan-2-yl)-1-propanamine
• 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine
• 2-(3-Aminopropyl)-2-methyl-1,3-dioxolan
• 2-Methyl-2-< 3-amino-propyl> -1,3-dioxolan
• 3-(2-methyl-[1,3]dioxolan-2-yl)-propylamine
• 3-(2-Methyl-1,3-dioxolan-2-yl)propylamine
• 4,4-Ethylenedioxy-1-pentylamine
• 5-Amino-2,2-ethylenedioxypentane
• 5-amino-2-pentanone ethylene ketal
• AC1LBLG8
• CTK7E7792
• methyldioxolanylpropanamine
• SureCN856336
• ED-0211
• AKOS005072449
• CS-0326704
• 3-(2-Methyl-1,3-dioxolan-2-yl)-1-propanamine #
• SCHEMBL856336
• 3-(2-methyl-[1,3]dioxolan-2-yl)propylamine
• 66442-97-5
• MFCD09923637
• J-510532
• DTXSID90339912

• MDL： MFCD09923637
• Inchi： 1S/C7H15NO2/c1-7(3-2-4-8)9-5-6-10-7/h2-6,8H2,1H3
• InChI Key： INXCMWOVRDQPDI-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCCN

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

3-(2-Methyl-1,3-dioxolan-2-yl)-1-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)